5-amino-1-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Specification

• CAS No.: 93444-91-8
• Molecular Formula: C10H10ClN5O
• Molecular Weight: 251.67
• IUPAC Name: 5-amino-1-[(2-chlorophenyl)methyl]triazole-4-carboxamide
• Standard InChI: InChI=1S/C10H10ClN5O/c11-7-4-2-1-3-6(7)5-16-9(12)8(10(13)17)14-15-16/h1-4H,5,12H2,(H2,13,17)
• Standard InChI Key: YNHMYRUNFIQMPN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CN2C(=C(N=N2)C(=O)N)N)Cl

Introduction

5-amino-1-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound belonging to the class of 1,2,3-triazoles. These compounds are known for their diverse biological activities and are often explored in medicinal chemistry for their potential therapeutic applications. The specific structure of this compound includes a triazole ring, an amino group, and a carboxamide functional group, which contribute to its potential pharmacological properties.

Synthesis Methods

The synthesis of 1,2,3-triazoles generally involves [3+2] cycloaddition reactions between azides and alkynes or nitriles. For compounds like 5-amino-1-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, synthesis might involve similar strategies, although specific details for this compound are not provided in the search results. Typically, these reactions are facilitated by bases such as sodium ethoxide or cesium carbonate and can be performed under mild conditions.

Biological Activities and Potential Applications

1,2,3-Triazoles have been explored for various biological activities, including antibacterial, antiviral, and antiparasitic effects. While specific biological data for 5-amino-1-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is not detailed in the search results, related compounds have shown promise in medicinal chemistry, particularly as enzyme inhibitors and in treating diseases such as Chagas' disease.

Analytical Techniques for Characterization

Compounds like 5-amino-1-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide are typically characterized using advanced analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). These methods confirm the molecular structure and purity of the synthesized compounds.